molecular formula C12H19NO4 B8621222 Diethyl 3-ethyl-1,3-dihydro-2H-pyrrole-2,2-dicarboxylate CAS No. 61406-70-0

Diethyl 3-ethyl-1,3-dihydro-2H-pyrrole-2,2-dicarboxylate

Cat. No.: B8621222
CAS No.: 61406-70-0
M. Wt: 241.28 g/mol
InChI Key: PWMIGCQCGGMVRU-UHFFFAOYSA-N
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Description

Diethyl 3-ethyl-1,3-dihydro-2H-pyrrole-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

61406-70-0

Molecular Formula

C12H19NO4

Molecular Weight

241.28 g/mol

IUPAC Name

diethyl 3-ethyl-1,3-dihydropyrrole-2,2-dicarboxylate

InChI

InChI=1S/C12H19NO4/c1-4-9-7-8-13-12(9,10(14)16-5-2)11(15)17-6-3/h7-9,13H,4-6H2,1-3H3

InChI Key

PWMIGCQCGGMVRU-UHFFFAOYSA-N

Canonical SMILES

CCC1C=CNC1(C(=O)OCC)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl benzyloxycarbonylaminomalonate (11.5 g, 38 mM) was dissolved in dry ethanol (50 ml) and added to a solution of sodium (150 mg) in dry ethanol (10 ml). Pent-2-enal (3.2 g 38 mM) in ethanol (10 ml) was added dropwise to the stirred mixture and the solution stirred for 1 hr. A solution of acetic acid (0.29 ml) in ethanol (1 ml) was then added and the solution hydrogenated for 2 hrs at atmospheric pressure using palladium on carbon (5%) as catalyst. The catalyst was removed by filtration and the filtrate evaporated. The residue was dissolved in chloroform and the solution washed with brine containing a little sodium bicarbonate, dried (Na2SO4) and evaporated. Distillation of the residue at 15 mm Hg gave 4-ethyl-5,5-dicarboethoxy-2-pyrroline (5.65 g) as a colourless oil b.p. 115°-120° (15 mm Hg) I.R. 1715, 1610 cm-1.
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
3.2 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0.29 mL
Type
reactant
Reaction Step Four
Quantity
1 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five

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